Cas no 152504-08-0 (Chlorhexidine Diacetate Impurity A)

• Product name: Chlorhexidine Diacetate Impurity A
• CAS No: 152504-08-0
• MF: C₁₆H₂₄ClN₉
• MW: 377.875060081482
• CID: 904044
• PubChem ID: 15224705

Chlorhexidine Diacetate Impurity A Chemical and Physical Properties

Names and Identifiers

• Chlorhexidene Diacetate Impurity A
• LogP
• Chlorhexidine Diacetate IMpurity A
• Chlorhexidine Impurity A
• Chlorhexidine Dihydrochloride impurity A
• N-(4-Chlorophenyl)-N'-[6-[[(cyanoaMino)iMinoMethyl]aMino]hexyl]iMidodicarboniMidic DiaMide
• 92HGD8Y2JC
• CHLORHEXIDINE NITRILE [USP IMPURITY]
• J-008926
• CHLORHEXIDINE DIACETATE IMPURITY A [EP IMPURITY]
• (1E)-1-[amino-(4-chloroanilino)methylidene]-2-[6-[[amino-(cyanoamino)methylidene]amino]hexyl]guanidine
• Chlorhexidine nitrile
• N-(4-Chlorophenyl)-N'-(6-(((cyanoamino)iminomethyl)amino)hexyl)imidodicarbonimidic diamide
• 152504-08-0
• UNII-92HGD8Y2JC
• Imidodicarbonimidic diamide, N-(4-chlorophenyl)-N'-(6-(((cyanoamino)iminomethyl)amino)hexyl)-
• 1-(4-Chlorophenyl)-5-(6-((cyanocarbamimidoyl) amino)hexyl)biguanide
• Chlorhexidine nitrile [USP]
• Chlorhexidine Diacetate Impurity A

• Inchi： InChI=1S/C16H24ClN9/c17-12-5-7-13(8-6-12)25-16(21)26-15(20)23-10-4-2-1-3-9-22-14(19)24-11-18/h5-8H,1-4,9-10H2,(H3,19,22,24)(H5,20,21,23,25,26)
• InChI Key： DHPRGDRKNYRMPB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)NC#N)N)N)Cl

Computed Properties

• Exact Mass: 377.18472
• Monoisotopic Mass: 377.1843195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 163Ų

Experimental Properties

• PSA: 155.49

Additional information on Chlorhexidine Diacetate Impurity A

Chlorhexidine Diacetate Impurity A: Chemical Profile and Recent Research Applications

Chlorhexidine Diacetate Impurity A, a significant byproduct in the synthesis of Chlorhexidine Diacetate, has garnered considerable attention in the field of pharmaceutical chemistry and biomedical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS no152504-08-0, plays a crucial role in understanding the degradation pathways and impurity profiles of widely used antimicrobial agents. The detailed exploration of this impurity not only aids in refining manufacturing processes but also contributes to the broader understanding of its potential applications in various scientific domains.

The structural elucidation of Chlorhexidine Diacetate Impurity A has been a focal point for researchers aiming to optimize the purity and efficacy of Chlorhexidine Diacetate-based formulations. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in determining its molecular structure and chemical properties. These studies have revealed that the impurity arises from specific metabolic pathways or side reactions during the synthesis of the parent compound, providing insights into potential areas for process improvement.

In recent years, the pharmacological properties of Chlorhexidine Diacetate Impurity A have been extensively investigated. Emerging research suggests that this impurity may exhibit distinct antimicrobial activities, which could be harnessed for developing novel therapeutic strategies. For instance, studies have demonstrated its efficacy against certain resistant bacterial strains, making it a promising candidate for combination therapies with existing antibiotics. This discovery aligns with the growing global concern over antibiotic resistance and underscores the importance of exploring alternative antimicrobial agents.

The toxicological profile of Chlorhexidine Diacetate Impurity A is another critical area of study. While Chlorhexidine Diacetate itself is known for its low toxicity and broad-spectrum antimicrobial properties, the implications of its impurities on overall safety remain under scrutiny. Recent toxicological assessments have indicated that CAS no152504-08-0 exhibits moderate toxicity at high concentrations but demonstrates reduced adverse effects compared to some other antimicrobial agents. These findings are crucial for establishing safe usage guidelines and ensuring that pharmaceutical products meet stringent quality standards.

Beyond its antimicrobial properties, Chlorhexidine Diacetate Impurity A has shown potential in other biomedical applications. Researchers have explored its role in wound healing and tissue regeneration, where its chemical properties may facilitate cellular interactions and promote healing processes. Additionally, preliminary studies suggest that it could be utilized in dental care formulations to enhance plaque control and prevent dental caries. These diverse applications highlight the multifaceted nature of this compound and its significance in advancing various medical fields.

The synthesis and purification of Chlorhexidine Diacetate Impurity A present unique challenges due to its formation as a byproduct. However, advancements in synthetic chemistry have enabled more efficient isolation methods, reducing contamination levels in final pharmaceutical products. Techniques such as chromatography and crystallization have been refined to achieve high-purity isolates, ensuring that researchers can conduct accurate experiments without interference from other compounds.

The regulatory landscape surrounding CAS no152504-08-0 is another important consideration. Regulatory agencies require comprehensive data on impurities to ensure that pharmaceutical products are safe and effective. Manufacturers must adhere to strict guidelines for impurity control, including limits on allowable concentrations in final products. Compliance with these regulations not only ensures product safety but also supports innovation by providing a framework for developing new derivatives with enhanced properties.

In conclusion, Chlorhexidine Diacetate Impurity A represents a significant area of research with implications for pharmaceutical development, antimicrobial strategies, and biomedical applications. Its unique chemical profile and emerging therapeutic potential make it a valuable subject for further investigation. As research continues to uncover new insights into this compound's properties and applications, it is likely to play an increasingly important role in addressing global health challenges.